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Compound of Interest

Compound Name:
2-Amino-2-methylpropane-1-

sulfonic acid

CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

AMPSO Buffer Technical Support Hub
Topic: Adjusting AMPSO buffer pH for use at different temperatures

Core Directive & Scientific Context
The "Temperature Trap" in Buffer Preparation AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-

amino-2-hydroxypropanesulfonic acid) is a zwitterionic "Good's buffer" valued for its high pKa

(~9.0 at 25°C) and stability in alkaline ranges (pH 8.3 – 9.7). It is frequently used in protein

purification, electron transport studies, and as a transfer buffer in Western blotting.

However, a critical failure point in experimental reproducibility is the temperature dependence

of pKa (

).[1] Like most amine-based buffers, AMPSO's ionization is exothermic. As temperature
increases, the pKa decreases, causing the solution to become more acidic (release protons) if
the pH was set at a lower temperature.[2]
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Key Technical Specification:

pKa (25°C): 9.0

Temperature Coefficient (

):

pH units/°C

Implication: A pH 9.0 buffer prepared at 25°C will drop to approximately pH 8.77 at 37°C.

Technical Data: pH Shift Calculator
The following table provides the theoretical pH shift for AMPSO buffer prepared at standard

room temperature (25°C) and used at common experimental temperatures.

Table 1: AMPSO pH Shift Reference Base Reference: pH adjusted to 9.00 at 25°C

Target Temp (°C)
Experimental
Context

Theoretical Shift (

)
Final pH (Approx.)

4°C
Cold Room / Protein

Storage
9.40

20°C Standard Lab Ambient 9.10

25°C Calibration Standard 9.00

37°C
Cell Culture /

Enzymatic Assays
8.77

95°C Denaturation / PCR 7.67
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Critical Note: The values above are calculated using the coefficient

. Ionic strength and concentration can cause minor deviations. Always validate

empirically for sensitive assays.

Validated Protocols
Method A: The "Gold Standard" (Temperature-Equilibrated
Adjustment)
Use this method for critical experiments (e.g., enzyme kinetics, crystallography).

Workflow Logic: The only way to guarantee exact pH is to measure it at the thermodynamic

equilibrium of your experiment.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dissolve AMPSO
(Free Acid + Base)

Dissolve in ~80% Final Volume
(dH2O)

Equilibrate Solution to
Target Temperature (e.g., 4°C or 37°C)

Calibrate pH Electrode
WITH ATC Probe at Target Temp

Adjust pH to Target
(using NaOH or HCl)

Bring to Final Volume
(at Target Temp)

Filter Sterilize (0.22 µm)

Ready for Use

Click to download full resolution via product page

Caption: Figure 1. Temperature-Equilibrated pH Adjustment Workflow. This process eliminates

calculation errors by physically matching the preparation temperature to the usage

temperature.
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Step-by-Step:

Dissolve: Dissolve AMPSO free acid in water (80% of final volume).

Thermal Equilibration: Place the beaker in a water bath or cold room set to your

experimental temperature (e.g., 37°C). Allow 20 minutes for equilibration.

Probe Calibration: Calibrate your pH meter using standard buffers (pH 7 and 10) that are

also equilibrated to the target temperature. Ensure the meter's Automatic Temperature

Compensation (ATC) is active.

Adjustment: Adjust pH to the desired setpoint while maintaining the solution at the target

temperature.

Finalize: Dilute to final volume with water at the same temperature.

Method B: The "Calculated Offset" (Room Temperature Adjustment)
Use this method for routine buffers where

pH unit precision is acceptable.

Equation:

Example Protocol (Target pH 9.0 at 37°C):

You want the buffer to be pH 9.0 at 37°C.

You are preparing it at 25°C.

Calculate the offset:

.

Therefore, the pH will drop by 0.23 units when heated.

Action: Adjust the pH to 9.23 at room temperature. When heated to 37°C, it will drift down to

~9.0.[3]
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Troubleshooting & FAQs
Q1: I used the ATC probe on my pH meter, but my pH was still wrong at 4°C. Why? A: This is a

common misconception. The ATC (Automatic Temperature Compensation) probe only corrects

for the electrical response of the electrode (the Nernstian slope) to temperature. It does not

correct for the chemical pKa shift of the buffer itself. You must still physically adjust the pH at

the target temperature or calculate the offset.

Q2: Can I autoclave AMPSO? A: Yes, AMPSO is generally stable under autoclaving conditions.

However, if your solution contains glucose or other reducing sugars, autoclaving will cause

browning (Maillard reaction) due to the amine group in AMPSO. In these cases, filter

sterilization (0.22 µm) is required.

Q3: My protein precipitated when I moved from the cold room (4°C) to the incubator (37°C). A:

This is likely due to the pH drop.

Scenario: You set pH 9.0 at 4°C.

Shift: Heating to 37°C (

) causes a shift of

pH units.

Result: Your buffer became pH 8.37. If your protein has a pI near 8.4, it lost solubility and

precipitated.

Q4: Does concentration affect the pKa? A: Yes, but minimally compared to temperature.

Diluting a stock solution (e.g., 1M to 50mM) can shift pH by 0.05–0.1 units due to changes in

ionic strength. Always check pH after dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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